Cas no 1024742-87-7 (3-(Methylamino)-2-((4-methylphenyl)sulfonyl)-3-methylthioprop-2-enenitrile)

• Product Name: 3-(Methylamino)-2-((4-methylphenyl)sulfonyl)-3-methylthioprop-2-enenitrile
• CAS No: 1024742-87-7
• MF: C₁₂H₁₄N₂O₂S₂
• MW: 282.381760120392
• MDL: MFCD00170824
• CID: 5036033
• Update Time: 2026-02-28

3-(Methylamino)-2-((4-methylphenyl)sulfonyl)-3-methylthioprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• SBB062443
• (2Z)-3-(methylamino)-2-(4-methylbenzenesulfonyl)-3-(methylsulfanyl)prop-2-enenitrile
• (2Z)-3-(methylamino)-2-[(4-methylphenyl)sulfonyl]-3-methylthioprop-2-enenitril e
• 3-(METHYLAMINO)-2-((4-METHYLPHENYL)SULFONYL)-3-METHYLTHIOPROP-2-ENENITRILE
• 3-(Methylamino)-2-((4-methylphenyl)sulfonyl)-3-methylthioprop-2-enenitrile

• MDL： MFCD00170824
• Inchi： 1S/C12H14N2O2S2/c1-9-4-6-10(7-5-9)18(15,16)11(8-13)12(14-2)17-3/h4-7,14H,1-3H3/b12-11-
• InChI Key： BRPCEPOAHATOES-QXMHVHEDSA-N
• SMILES： S(/C(/C#N)=C(/NC)\SC)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 460
• XLogP3: 2.3
• Topological Polar Surface Area: 104

Additional information on 3-(Methylamino)-2-((4-methylphenyl)sulfonyl)-3-methylthioprop-2-enenitrile

3-(Methylamino)-2-((4-methylphenyl)sulfonyl)-3-methylthioprop-2-enenitrile: A Comprehensive Overview

The compound with CAS No. 1024742-87-7, known as 3-(Methylamino)-2-((4-methylphenyl)sulfonyl)-3-methylthioprop-2-enenitrile, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a methylamino group, a sulfonyl group attached to a 4-methylphenyl ring, and a methylthio group. These functional groups contribute to its diverse chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamide-containing compounds like this one in drug discovery. The sulfonyl group is known for its ability to enhance the bioavailability and stability of drugs, making it a valuable component in medicinal chemistry. The methylamino group further adds to the compound's versatility by potentially acting as a hydrogen bond donor, which can influence its interaction with biological targets.

The methylthio group present in this compound is another key feature that has drawn attention in research. This group is known to play a role in sulfur-based chemistry, particularly in processes involving thiolation or disulfide exchange. Recent advancements in thiol-based drug delivery systems have underscored the importance of such groups in enhancing drug efficacy and reducing side effects.

From a synthetic perspective, the preparation of 3-(Methylamino)-2-((4-methylphenyl)sulfonyl)-3-methylthioprop-2-enenitrile involves a series of carefully controlled reactions. The synthesis typically begins with the formation of the sulfonyl intermediate, followed by the introduction of the methylamino and methylthio groups. Researchers have explored various methodologies to optimize this synthesis, including the use of microwave-assisted reactions and catalytic systems, which have significantly improved yields and purity.

In terms of pharmacological applications, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate key biological pathways makes it a candidate for treating conditions such as inflammation, oxidative stress, and certain metabolic disorders. Recent research has focused on its anti-inflammatory properties, where it has demonstrated efficacy comparable to existing drugs but with fewer adverse effects.

The structural uniqueness of 3-(Methylamino)-2-((4-methylphenyl)sulfonyl)-3-methylthioprop-2-enenitrile also lends itself to applications beyond pharmacology. For instance, its sulfur-containing groups make it a potential candidate for use in materials science, particularly in the development of novel polymers or catalysts. Researchers are actively exploring its role in sulfur-based polymerization reactions, which could lead to innovative materials with enhanced mechanical properties.

Moreover, the compound's reactivity towards nucleophilic substitution and addition reactions positions it as a valuable building block in organic synthesis. Its ability to undergo multiple transformations without degradation makes it an attractive substrate for constructing complex molecular architectures. This has led to its use in synthesizing bioactive molecules with intricate structures.

In conclusion, 3-(Methylamino)-2-((4-methylphenyl)sulfonyl)-3-methylthioprop-2-enenitrile (CAS No. 1024742-87-7) is a multifaceted compound with significant potential across various scientific domains. Its unique functional groups and versatile chemical properties make it an invaluable tool for researchers in medicinal chemistry, materials science, and organic synthesis. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.